Cas no 91165-61-6 (1,1'-(Naphthalene-1,8-diyl)bis(1H-1,2,3-triazole-4,5-dicarboxylic acid dimethyl) ester)
91165-61-6 structure
Product Name:1,1'-(Naphthalene-1,8-diyl)bis(1H-1,2,3-triazole-4,5-dicarboxylic acid dimethyl) ester
CAS No:91165-61-6
MF:C22H18N6O8
MW:494.413724422455
CID:1967989
PubChem ID:533417
Update Time:2025-04-21
1,1'-(Naphthalene-1,8-diyl)bis(1H-1,2,3-triazole-4,5-dicarboxylic acid dimethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-(Naphthalene-1,8-diyl)bis(1H-1,2,3-triazole-4,5-dicarboxylic acid dimethyl) ester
- 91165-61-6
- Tetramethyl 1,1'-(1,8-naphthylene)bis(1,2,3-triazole-4,5-dicarboxylate)
- KSQOVAMNNVXTGP-UHFFFAOYSA-N
- 1,1'-(Naphthalene-1,8-diyl)bis(1H-1,2,3-triazole-4,5-dicarboxylic acid dimethyl)ester
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- Inchi: 1S/C22H18N6O8/c1-33-19(29)15-17(21(31)35-3)27(25-23-15)12-9-5-7-11-8-6-10-13(14(11)12)28-18(22(32)36-4)16(24-26-28)20(30)34-2/h5-10H,1-4H3
- InChI Key: KSQOVAMNNVXTGP-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(C(=O)OC)N=NN1C1=CC=CC2=CC=CC(=C12)N1C(C(=O)OC)=C(C(=O)OC)N=N1)=O
Computed Properties
- Exact Mass: 494.11861155Da
- Monoisotopic Mass: 494.11861155Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 36
- Rotatable Bond Count: 10
- Complexity: 794
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 167Ų
1,1'-(Naphthalene-1,8-diyl)bis(1H-1,2,3-triazole-4,5-dicarboxylic acid dimethyl) ester Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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